Cas no 2171229-69-7 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• CAS No: 2171229-69-7
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5940191
• PubChem ID: 165530713
• Update Time: 2025-08-04

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)pentanamido]acetic acid
• EN300-1574281
• 2171229-69-7

• Inchi： 1S/C24H28N2O6/c1-2-16(13-22(28)26(11-12-27)14-23(29)30)25-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,27H,2,11-15H2,1H3,(H,25,31)(H,29,30)/t16-/m0/s1
• InChI Key： ZRLOPZRPAFPPGR-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](CC)CC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic Acid: A Comprehensive Overview

The compound with CAS No 2171229-69-7, known as 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biotechnology. This compound is particularly notable for its role in peptide synthesis and its ability to serve as a versatile building block in the construction of complex biomolecules. The structure of this compound is characterized by its chiral center at the pentanamide moiety, which is protected by a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). Additionally, the presence of a hydroxyethylamine substituent further enhances its utility in various chemical and biological contexts.

Recent advancements in peptide synthesis have highlighted the importance of using highly efficient and selective reagents like Fmoc-amino acids. The Fmoc group is renowned for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal choice for stepwise assembly of peptides. The S configuration at the chiral center of this compound ensures high enantioselectivity, which is crucial for the production of biologically active compounds. This attribute has made it a preferred choice in the synthesis of enantiomerically pure peptides, which are essential for drug discovery and development.

In terms of synthesis, this compound can be prepared via a multi-step process involving the coupling of an Fmoc-protected amino acid with a hydroxyethylamine derivative. The reaction conditions are optimized to ensure high yields and purity, which are critical for downstream applications. Recent studies have demonstrated the use of this compound in the construction of cyclic peptides, which exhibit potent bioactivity against various pathogens. For instance, researchers have reported the successful synthesis of cyclic peptides incorporating this Fmoc-amino acid derivative, showcasing their potential as novel antibiotics.

The applications of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid extend beyond peptide synthesis. It has also been employed as a key intermediate in the synthesis of bioconjugates, such as antibody-drug conjugates (ADCs), where precise control over the structure and functionality is paramount. The hydroxyethylamine group provides a convenient handle for further modifications, enabling the incorporation of various functional groups or linkers. This versatility has positioned this compound as an invaluable tool in the development of targeted therapies for diseases such as cancer.

From a structural standpoint, the molecule exhibits a unique balance between rigidity and flexibility, which is essential for its biological activity. The Fmoc group not only protects the amino functionality during synthesis but also contributes to the overall stability of the molecule. The pentanamide backbone provides sufficient length to allow for proper folding and interactions within peptide chains. Furthermore, the hydroxyethylamine substituent introduces hydrogen bonding capabilities, enhancing solubility and bioavailability.

Recent research has also explored the use of this compound in click chemistry applications, where it serves as a substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This has opened new avenues for the rapid assembly of complex molecules with unprecedented precision. For example, scientists have utilized this approach to synthesize multifunctional peptidomimetics that exhibit enhanced stability and potency compared to their natural counterparts.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid is a versatile and powerful tool in modern organic chemistry and biotechnology. Its unique structure, combined with its ability to participate in a wide range of chemical reactions, makes it an indispensable component in the synthesis of bioactive molecules. As research continues to uncover new applications and improvements in synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing our understanding and treatment of various diseases.